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Compound of Interest

Compound Name: Solvent yellow 124

Cat. No.: B1294874

An In-depth Technical Guide to Solvent Yellow
124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Yellow 124, a synthetic
azo dye. The document details its chemical identity, physicochemical properties, analytical
methodologies for its detection, and available toxicological data. This guide is intended for
researchers and scientists who may encounter this compound in analytical chemistry,
environmental science, or toxicology.

Core Chemical Identity

Solvent Yellow 124 is a yellow azo dye primarily used as a fuel marker.[1] Its core function is
to differentiate between fuels with different tax levels, particularly in the European Union where
it is known as the "Euromarker".[1] It is typically added to fuels not intended for motor vehicles,
such as heating oil, at concentrations of 6 to 7 mg/kg.[1]

Chemical Identifiers

The fundamental identifiers for Solvent Yellow 124 are its CAS number and molecular formula.
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Identifier Value
CAS Number 34432-92-3
Molecular Formula C22H31N302

N-ethyl-N-[2-[1-(2-
IUPAC Name methylpropoxy)ethoxy]ethyl]-4-

phenyldiazenylaniline[1]

SY124, Sudan 455, Somalia Yellow, T10 Yellow
LBN, C.I. 111155[1]

Other Names

Physicochemical Properties

The physical and chemical characteristics of Solvent Yellow 124 are summarized in the table
below. These properties are crucial for its application as a fuel marker, particularly its solubility
in nonpolar solvents and its colorimetric properties.

Property Value Source
Molecular Weight 369.50 g/mol [2]
Appearance Yellow powder/liquid

Density ~1.02 g/cm? [1][3]
Boiling Point 488.9 °C at 760 mmHg [11[3]
Flash Point 2495 °C [1][3]

Insoluble in water; Soluble in
Solubility hydrocarbon oils, gasoline,

and other petroleum products.

UV-Vis Absorption Max (Amax)  410-412 nm [4]

Synthesis and Mechanism of Action
Synthesis Pathway
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The synthesis of Solvent Yellow 124 is typically achieved through an azo coupling reaction.
This involves the reaction of a diazonium salt with an aromatic amine as a coupling partner. A
subsequent acetal formation step enhances its solubility in nonpolar solvents like diesel fuel.

Reactants

Aniline Derivative Diazonium Salt

Process

Azo Coupling Reaction

Solvent Yellow 124

Click to download full resolution via product page

A simplified diagram of the synthesis of Solvent Yellow 124.

Mechanism as a Fuel Marker

Solvent Yellow 124's effectiveness as a fuel marker is due to its ability to be easily hydrolyzed
in acidic conditions.[1] This reaction cleaves the acetal group, rendering the molecule water-
soluble and causing a distinct color change from yellow to red.[1] This allows for rapid roadside
testing to detect the presence of lower-taxed fuel in vehicles. The reaction can detect the
marker at levels as low as 0.3 ppm.[1]
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Mechanism of Solvent Yellow 124 as a fuel marker.

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) is the standard method for the quantitative
analysis of Solvent Yellow 124 in fuel samples.[5][6]

Experimental Protocol: HPLC Analysis

The following protocol is a synthesis of methods described in the literature for the
determination of Solvent Yellow 124 in diesel fuel.[4][6]

Objective: To quantify the concentration of Solvent Yellow 124 in a diesel fuel sample.
Materials:

o HPLC system with a UV-Vis detector

Normal phase column (e.g., Agilent Zorbax Rx-SIL, 250 x 4.60 mm, 5 um particle size)[6]

Mobile Phase: Hexane, toluene, and ethyl acetate[6]

Solvent Yellow 124 standard

Toluene for stock and working solutions[6]

0.45 um syringe filters[6]

Procedure:
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o Standard Preparation:

o Prepare a stock solution of Solvent Yellow 124 (e.g., 10 mg/L) in toluene.[6]

o From the stock solution, prepare a series of working standard solutions of known
concentrations by dilution with toluene.

e Sample Preparation:

o For diesel fuel samples, no extensive sample preparation is required.

o Filter the diesel sample directly through a 0.45 um syringe filter prior to injection.[6]

¢ HPLC Conditions:

[¢]

Column: Agilent Zorbax Rx-SIL (250 x 4.60 mm, 5 um)[6]

[¢]

Mobile Phase: A mixture of hexane, toluene, and ethyl acetate. The exact gradient should
be optimized to achieve good separation.[6]

[¢]

Flow Rate: Typically 1.0 mL/min.

[e]

Injection Volume: 20 pL.

o

Detection Wavelength: 410 nm and 450 nm.[4]

e Analysis:

[e]

Inject the standard solutions to generate a calibration curve.

[e]

Inject the prepared diesel fuel sample.

o

Identify the Solvent Yellow 124 peak based on the retention time from the standard.

[¢]

Quantify the concentration of Solvent Yellow 124 in the sample using the calibration
curve.

Analytical Workflow
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Workflow for the HPLC analysis of Solvent Yellow 124.

Toxicological Profile

The toxicological data for Solvent Yellow 124 is limited, and much of the information is based
on the broader class of azo dyes.

Hazard Classification
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Hazard Classification
Acute Toxicity (Oral) Harmful if swallowed.[3][7][8]
Skin Sensitization May cause an allergic skin reaction.[3][7][8]

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild.[3][7][8]
child.

Specific Target Organ Toxicity (Repeated May cause damage to organs through

Exposure) prolonged or repeated exposure.[7]

Very toxic to aquatic life with long-lasting effects.

[7]

Aquatic Hazard

No specific LD50 data for Solvent Yellow 124 was found in the reviewed literature. It is not
classified as a carcinogen or mutagen.[7]

Biological Signaling Pathways

There is currently no significant research available detailing the interaction of Solvent Yellow
124 with specific biological signaling pathways. Its primary health concerns are related to its
potential as a skin sensitizer and its suspected reproductive toxicity, which are characteristic of
some azo dyes.[7][9]

Conclusion

Solvent Yellow 124 is a well-established chemical marker with a specific and critical
application in fuel regulation. Its chemical properties are tailored for this purpose, allowing for
both its effective dissolution in fuel and its easy detection through a simple chemical test. While
its acute toxicity is a concern, and it is classified as a skin sensitizer and a suspected
reproductive toxicant, further research is needed to fully elucidate its toxicological profile. The
analytical methods for its detection are robust and well-documented, with HPLC being the
preferred method for quantitative analysis. This guide provides a foundational understanding of
Solvent Yellow 124 for professionals in related scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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